Cas no 17795-26-5 ((±)-Alliin)

(±)-Alliin structure
(±)-Alliin structure
Product Name:(±)-Alliin
CAS No:17795-26-5
MF:C6H11NO3S
MW:177.221440553665
MDL:MFCD00151977
CID:823896
PubChem ID:57652509
Update Time:2025-04-19

(±)-Alliin Chemical and Physical Properties

Names and Identifiers

    • alliin
    • 3-(allylsulphinyl)-L-alanine
    • (±)-Alliin
    • Alliin (Mixture of DiastereoMers)
    • L-(±)-ALLIIN
    • 3-[(S)-prop-2-en-1-ylsulfinyl]-L-alanine
    • 3-(2-Propenylsulfinyl)-L-alanine
    • S-Allyl-L-cysteine sulfoxide
    • L-Alliin
    • ACSO
    • SAC
    • rac-Alliin
    • Einecs 241-773-6
    • L-Alanine, 3-(2-propenylsulfinyl)-
    • (±)-L-Alliin
    • (+/-)-L-ALLIIN, >=90% (HPLC)
    • CHEMBL464166
    • (R)-3-((S)-Allylsulfinyl)-2-aminopropanoic acid
    • (2R)-2-amino-3-(prop-2-ene-1-sulfinyl)propanoic acid
    • 3-(allylsulfinyl)-l-alanin
    • DTXSID601309766
    • NS00044110
    • (+/-)-Alliin
    • AKOS015854117
    • FT-0653863
    • (2R)-3-(Allylsulfinyl)-2-aminopropanoicacid
    • AKOS015897545
    • L(+)Alliin
    • SR-05000002411
    • (2R)-3-allylsulfinyl-2-amino-propanoic acid
    • HY-126085
    • XUHLIQGRKRUKPH-ITZCMCNPSA-N
    • (2R)-3-(Allylsulfinyl)-2-aminopropanoic acid
    • Q-100640
    • CS-0090416
    • 556-27-4
    • CCG-214373
    • SPECTRUM1505190
    • ( inverted exclamation markA)-Alliin
    • (2R)-2-amino-3-prop-2-enylsulinylpropanoic acid
    • (2R)-2-amino-3-prop-2-enylsulfinylpropanoic acid
    • SR-05000002411-1
    • C08265
    • 17795-26-5
    • CHEBI:182413
    • S-allyl-l-cysteine sulphoxide
    • J-011338
    • 3-[(S)-2-propenylsulfinyl]-L-alanine
    • SCHEMBL118140
    • L(+/-)-ALLIIN
    • (+/-)-L-Alliin
    • G12416
    • DB-251930
    • DA-50339
    • Alanine, 3-(2-propen-1-ylsulfinyl)-
    • MDL: MFCD00151977
    • Inchi: 1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1
    • InChI Key: XUHLIQGRKRUKPH-ITZCMCNPSA-N
    • SMILES: S(CC=C)(C[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 177.04603
  • Monoisotopic Mass: 177.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.5
  • Topological Polar Surface Area: 99.6Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 416.1±45.0 °C at 760 mmHg
  • Flash Point: 205.5±28.7 °C
  • PSA: 86.38
  • Vapor Pressure: 0.0±2.1 mmHg at 25°C

(±)-Alliin Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:−20°C

(±)-Alliin Pricemore >>

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